Cas no 1282161-50-5 (3-[(4-Bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid)

3-[(4-Bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid structure
1282161-50-5 structure
Product Name:3-[(4-Bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid
CAS No:1282161-50-5
MF:C13H15BrFNO2
MW:316.166106462479
CID:6272643
PubChem ID:63132459
Update Time:2024-01-13

3-[(4-Bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • AKOS012433724
    • 1282161-50-5
    • EN300-6745293
    • 3-[(4-bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid
    • 3-[(4-Bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid
    • Inchi: 1S/C13H15BrFNO2/c14-10-3-2-9(11(15)6-10)7-13(12(17)18)4-1-5-16-8-13/h2-3,6,16H,1,4-5,7-8H2,(H,17,18)
    • InChI Key: WUPLRINFYBLURS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)F)CC1(C(=O)O)CNCCC1

Computed Properties

  • Exact Mass: 315.02702g/mol
  • Monoisotopic Mass: 315.02702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 49.3Ų

3-[(4-Bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid Pricemore >>

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